Cas no 2680529-48-8 (4-(difluoromethyl)-1-methylpiperidine-4-carboxylic acid hydrochloride)

• Product Name: 4-(difluoromethyl)-1-methylpiperidine-4-carboxylic acid hydrochloride
• CAS No: 2680529-48-8
• MF: C₈H₁₄ClF₂NO₂
• MW: 229.65206861496
• MDL: MFCD34183890
• CID: 5457870
• PubChem ID: 165919478
• Update Time: 2023-11-27

4-(difluoromethyl)-1-methylpiperidine-4-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z5032730220
• 2680529-48-8
• EN300-28254402
• 4-(difluoromethyl)-1-methylpiperidine-4-carboxylic acid hydrochloride
• 4-Piperidinecarboxylic acid, 4-(difluoromethyl)-1-methyl-, hydrochloride (1:1)

• MDL： MFCD34183890
• Inchi： 1S/C8H13F2NO2.ClH/c1-11-4-2-8(3-5-11,6(9)10)7(12)13;/h6H,2-5H2,1H3,(H,12,13);1H
• InChI Key： LLBUZANNXMKFGD-UHFFFAOYSA-N
• SMILES： N1(C)CCC(C(F)F)(C(O)=O)CC1.[H]Cl

Computed Properties

• Exact Mass: 229.0681127g/mol
• Monoisotopic Mass: 229.0681127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų